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Compound of Interest

Compound Name: Propylene pentamer

Cat. No.: B099187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Propylene pentamer, identified by the CAS number 15220-87-8, is a branched olefin oligomer

with the general molecular formula C₁₅H₃₀. It is formed through the catalytic oligomerization of

five propylene (C₃H₆) monomer units.[1] This complex mixture of C15 isomers is primarily

utilized in industrial applications, including the formulation of lubricating oils, as a chemical

intermediate in the synthesis of surfactants and other specialty chemicals, and in the

production of plasticizers. Its highly branched structure imparts specific physical properties,

such as a low melting point and good solubility in organic solvents, which are advantageous for

these applications.[1] This technical guide provides an in-depth overview of the properties,

synthesis, and analysis of propylene pentamer, tailored for a scientific audience.

Core Properties of Propylene Pentamer
The physicochemical properties of propylene pentamer are crucial for its application and

handling. The data presented here is a compilation from various sources, primarily safety data

sheets, and represents typical values for this substance.
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Property Value Reference

CAS Number 15220-87-8

Molecular Formula C₁₅H₃₀

Molecular Weight ~210.4 g/mol [1]

Appearance Amber Liquid [2]

Odor Characteristic, Oil-like [3][2]

Boiling Point >320 °C @ 101.3 kPa [3][2]

Melting Point -27 °C [3]

Flash Point
~208-214 °C (Pensky-Martens

closed cup)
[3][2]

Density
~0.877 - 0.890 g/cm³ @ 15.6

°C
[3][2]

Viscosity ~104.7 - 211 cSt @ 40 °C [3][2]

Vapor Pressure <0.1 kPa @ 20 °C [3][2]

Solubility
Insoluble in water; Soluble in

organic solvents
[3][2]

Log Kow > 7 [3][2]

Safety and Hazard Information
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Hazard Classification Description Reference

Aspiration Hazard

Category 1: May be fatal if

swallowed and enters airways

(H304)

[3][2]

Aquatic Hazard

Chronic Category 2: Toxic to

aquatic life with long lasting

effects (H411)

[3][2]

Skin Irritation May cause skin irritation [3]

Eye Irritation
May cause serious eye

irritation
[3]

Experimental Protocols
Synthesis of Propylene Pentamer via Catalytic
Oligomerization
The industrial production of propylene pentamer is achieved through the oligomerization of

propylene over an acid catalyst. Various catalytic systems have been developed for this

process.

1. Solid Phosphoric Acid (SPA) Catalysis:

This is a widely used method in industrial settings.

Catalyst: A solid phosphoric acid catalyst, often prepared by calcining a mixture of

phosphoric acid and a siliceous support like kieselguhr (diatomaceous earth).

Reactor: A fixed-bed reactor is typically employed.

Feedstock: A propylene-containing stream, which may also contain propane as a diluent.

General Procedure:

The propylene feed is introduced into the fixed-bed reactor containing the SPA catalyst.
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The reaction is carried out at elevated temperatures and pressures. Typical conditions can

range from 160-240 °C and pressures around 3.8-4.0 MPa.

The reaction is exothermic, and temperature control is crucial to manage the product

distribution and catalyst stability.

The product stream, a mixture of propylene oligomers (dimer, trimer, tetramer, pentamer,

and higher), is continuously withdrawn from the reactor.

The desired propylene pentamer fraction is then separated from the other oligomers and

unreacted propylene by distillation.

2. Zeolite Catalysis:

Zeolites, such as NiX, have been shown to be selective for propylene oligomerization.

Catalyst: Nickel-exchanged X-type zeolite (NiX).

General Procedure:

The propylene conversion is carried out in the presence of the zeolite catalyst.

The reaction mechanism is believed to proceed through the formation of carbenium ion

intermediates on the acidic sites of the zeolite.

Product distribution can be influenced by the type of zeolite, the metal cation, and the

reaction conditions.

3. Homogeneous Catalysis using Metal Complexes:

Palladium-based catalysts are effective for propylene oligomerization, often leading to highly

branched structures.

Catalyst System: Typically consists of a palladium(II) complex and a co-catalyst or activator,

such as sodium tetrakis(3,5-bis(trifluoromethyl)phenyl)borate (NaBArF).

General Procedure:
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The reaction is carried out in a suitable solvent, such as dichloromethane, under a

propylene atmosphere.

The palladium catalyst and activator are introduced into the reactor.

The reactor is pressurized with propylene (e.g., 4 atm) and the mixture is stirred at a

controlled temperature (e.g., room temperature) for a specified duration (e.g., 3 hours).

The reaction is quenched, and the resulting oligomers are isolated after solvent

evaporation.

Analysis of Propylene Pentamer
The characterization of propylene pentamer, a complex mixture of isomers, is typically

performed using chromatographic techniques coupled with mass spectrometry.

Gas Chromatography-Mass Spectrometry (GC-MS):

Objective: To separate the different isomers of propylene pentamer and identify them based

on their mass spectra.

Instrumentation: A gas chromatograph equipped with a high-resolution capillary column and

coupled to a mass spectrometer.

Sample Preparation: The propylene pentamer sample is typically diluted in a suitable

solvent (e.g., hexane) before injection.

GC Conditions (Illustrative):

Column: A non-polar or medium-polarity capillary column (e.g., HP-Al2O3 or similar).

Injector: Split/splitless injector, operated in split mode to handle the high concentration of

the sample.

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: A programmed temperature ramp is used to elute the various

C15 isomers. An example could be starting at a low temperature (e.g., 50 °C), holding for
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a few minutes, and then ramping up to a higher temperature (e.g., 250 °C) at a controlled

rate (e.g., 10 °C/min).

MS Conditions (Illustrative):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Scan Range: A mass range suitable for detecting the molecular ion (m/z 210) and

characteristic fragment ions of C15 hydrocarbons.

Data Analysis: The resulting chromatogram will show multiple peaks corresponding to the

different isomers of propylene pentamer. The mass spectrum of each peak can be

analyzed to confirm the molecular weight and to study the fragmentation patterns, which can

provide information about the branching structure of the isomers.

Visualizations
Propylene Oligomerization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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